Cas no 1805659-90-8 (4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid)

• Product Name: 4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid
• CAS No: 1805659-90-8
• MF: C₁₀H₇F₂NO₃S
• MW: 259.229288339615
• CID: 4960963
• Update Time: 2025-05-23

4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid

• Inchi： 1S/C10H7F2NO3S/c11-10(12)16-7-1-5(3-9(14)15)8(17)2-6(7)4-13/h1-2,10,17H,3H2,(H,14,15)
• InChI Key： QDZSCYNAEVWUHD-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=C(C=C1CC(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid

Comprehensive Overview of 4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid (CAS No. 1805659-90-8)

4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid (CAS No. 1805659-90-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework combines a cyano group, a difluoromethoxy moiety, and a mercaptophenylacetic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for fluorinated compounds like 4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves drug potency and pharmacokinetics. This compound's difluoromethoxy group is a key feature, as it mimics the steric and electronic properties of methoxy groups while offering superior resistance to oxidative degradation. Such attributes align with current trends in the development of next-generation therapeutics and sustainable agrochemicals.

The mercapto group (-SH) in 4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid provides a reactive handle for further chemical modifications, enabling the creation of thioether or disulfide linkages. This functionality is highly valued in protease inhibitor design and metal-chelating agents, areas of intense research in oncology and neurodegenerative diseases. Additionally, the cyano group (-CN) can serve as a precursor for carboxylic acids, amides, or tetrazoles, expanding its utility in combinatorial chemistry and high-throughput screening platforms.

From an industrial perspective, CAS No. 1805659-90-8 is often discussed in the context of green chemistry and atom economy. Manufacturers are increasingly adopting eco-friendly synthetic routes to produce such intermediates, minimizing waste and hazardous byproducts. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound's scalability and compatibility with continuous flow chemistry further enhance its appeal for large-scale applications.

Analytical characterization of 4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical development. Researchers also employ computational tools like molecular docking and QSAR modeling to predict its interactions with biological targets, accelerating the hit-to-lead optimization process.

In summary, 4-Cyano-5-difluoromethoxy-2-mercaptophenylacetic acid (CAS No. 1805659-90-8) represents a compelling case study in modern chemical innovation. Its multifunctional architecture bridges gaps between medicinal chemistry, materials science, and environmental sustainability, addressing pressing challenges in healthcare and agriculture. As interdisciplinary research evolves, this compound is poised to play a pivotal role in shaping the future of small-molecule therapeutics and smart agrochemicals.